![molecular formula C9H9N3O2S B1483930 2-(5-amino-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetic acid CAS No. 2098140-51-1](/img/structure/B1483930.png)
2-(5-amino-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetic acid
Overview
Description
2-(5-amino-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetic acid (abbreviated as ATPA) is a compound of thiophene and pyrazole, two heterocyclic aromatic compounds. ATPA was first synthesized in the laboratory in 2011 and is used in a variety of applications in scientific research, such as enzyme inhibition, drug delivery, and antimicrobial activity. ATPA has been found to have several biochemical and physiological effects, as well as advantages and limitations when used in laboratory experiments.
Scientific Research Applications
Regio-Orientation in Pyrazolo[1,5-a]pyrimidines Synthesis
The synthesis and regioselectivity of reactions involving 3(5)-aminopyrazoles, including compounds related to "2-(5-amino-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetic acid," have been extensively studied. These reactions are crucial for understanding the nucleophilicity and regio-orientation affecting the substitution pattern on the pyrimidine ring in pyrazolo[1,5-a]pyrimidines. This area of research is significant for medicinal chemistry and drug design due to the biological activities associated with pyrazolo[1,5-a]pyrimidines (Mohamed & Mahmoud, 2019).
Anticancer and Pharmacological Activities
Research on thiophene analogues, which share structural similarities with "this compound," has revealed their potential in anticancer applications. These compounds have been synthesized and evaluated for potential carcinogenicity, providing insights into their biological behavior and therapeutic potential (Ashby et al., 1978).
Role in Synthesis of Bioactive Pyrazoles
The pyrazole moiety is a critical pharmacophore in many biologically active compounds, and derivatives of pyrazoles, including those related to "this compound," are extensively used in organic synthesis and medicinal chemistry. These derivatives exhibit a wide range of biological activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial effects, highlighting their importance in drug development (Dar & Shamsuzzaman, 2015).
Utilization in Heterocyclic Synthesis
The compound and its related derivatives serve as valuable synthons in the synthesis of diverse heterocyclic compounds. The chemistry of these compounds, including their reactivity and applications in the synthesis of heterocycles and dyes, is a significant area of research. This knowledge contributes to the development of novel compounds with potential therapeutic applications (Gomaa & Ali, 2020).
Mechanism of Action
- Thiophene derivatives, like the one , have been studied for their diverse biological activities. They are of interest to medicinal chemists due to their potential as biologically active compounds . Further research is needed to pinpoint the precise target.
- However, we can speculate based on similar thiophene derivatives:
Target of Action
Biochemical Pathways
Biochemical Analysis
Biochemical Properties
2-(5-amino-3-(thiophen-3-yl)-1H-pyrazol-1-yl)acetic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the compound has been shown to inhibit certain enzymes involved in inflammatory pathways, such as cyclooxygenase and lipoxygenase . Additionally, it can bind to proteins like albumin, affecting their transport and distribution within the body . The nature of these interactions is primarily based on hydrogen bonding and hydrophobic interactions, which stabilize the compound-protein complexes.
Cellular Effects
This compound exerts various effects on different cell types and cellular processes. It has been observed to modulate cell signaling pathways, particularly those involved in inflammation and immune responses . The compound can influence gene expression by acting on transcription factors and other regulatory proteins, leading to changes in the production of cytokines and other signaling molecules . Furthermore, it affects cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting energy production and utilization within the cell.
properties
IUPAC Name |
2-(5-amino-3-thiophen-3-ylpyrazol-1-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2S/c10-8-3-7(6-1-2-15-5-6)11-12(8)4-9(13)14/h1-3,5H,4,10H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCIUMRPSVZZLBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1C2=NN(C(=C2)N)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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